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Compound of Interest

Compound Name: Prelog-Djerassi lactone

CAS No.: 69056-12-8

Cat. No.: B12778666

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The Prelog-Djerassi lactone, a chiral γ-lactone, is a crucial intermediate in the total synthesis

of numerous macrolide antibiotics, including erythromycin and methymycin. Its

stereochemically rich structure has made it a benchmark target for showcasing the power and

precision of new synthetic methodologies. This guide provides a comprehensive comparison of

various synthetic routes to the Prelog-Djerassi lactone, from seminal classical approaches to

modern asymmetric strategies. We present a detailed analysis of each route's efficiency,

stereocontrol, and overall practicality, supported by quantitative data and detailed experimental

protocols for key transformations.

At a Glance: Comparison of Key Synthetic Routes
The following table summarizes the key metrics for several notable syntheses of the Prelog-
Djerassi lactone, offering a quantitative overview of their relative efficiencies.
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Synthesis
Approach

Starting
Material

Number of
Steps
(Longest
Linear
Sequence)

Overall Yield
(%)

Key Features
&
Stereocontrol

Woodward

(1956)

meso-2,4-

Dimethylglutaric

anhydride

~10

Not explicitly

reported in a

single overall

yield

Classical

resolution of a

racemic

intermediate;

established the

relative and

absolute

stereochemistry.

Stork (1978)
Cyclopentenone

derivative
~12 ~5%

Stereocontrolled

conjugate

addition and

intramolecular

aldol reaction.

Corey (1975) Cyclopentadiene ~15

Not explicitly

reported in a

single overall

yield

Diels-Alder

reaction followed

by a series of

stereocontrolled

functional group

manipulations.

Evans (1982)
(S)-4-benzyl-2-

oxazolidinone
8 ~25%

Asymmetric

alkylation and

aldol reaction

using a chiral

auxiliary for

excellent

stereocontrol.[1]

[2]

Hacini & Santelli

(1990)

(-)-trans-

Pulegenic acid

7 22% (27% with

recycling)

Utilizes a

naturally

occurring chiral
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starting material.

[3]

Risi & Burke

(2012)

1-Vinyl-4-methyl-

2,6,7-

trioxabicyclo[2.2.

2]octane

3 (isolations) 57%

Asymmetric

hydroformylation/

crotylation

tandem

sequence and

asymmetric

hydrogenation.[3]

[4][5][6][7]

Classical Synthetic Strategies
The initial syntheses of the Prelog-Djerassi lactone were instrumental in establishing its

structure and served as a proving ground for the burgeoning field of stereocontrolled synthesis.

Woodward's Synthesis
R.B. Woodward's synthesis, part of his groundbreaking work on the structure of macrolides,

was one of the earliest approaches. While a detailed step-by-step yield breakdown is not

readily available in a single source, the strategy relied on classical methods of resolution to

separate enantiomers, a common practice of the era. The key achievement of Woodward's

work was the unambiguous confirmation of the relative and absolute stereochemistry of the

lactone.

Stork's Synthesis
Gilbert Stork's approach in 1978 demonstrated a greater degree of stereocontrol.[8] His

synthesis commenced from a cyclopentenone derivative and strategically employed a

stereocontrolled conjugate addition followed by an intramolecular aldol reaction to construct the

core of the lactone. This route showcased the increasing sophistication of synthetic planning to

control multiple stereocenters.

Corey's Synthesis
Elias J. Corey's synthesis, developed in the mid-1970s, utilized a Diels-Alder reaction with

cyclopentadiene as a key strategic element to set up the initial stereochemistry. This was
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followed by a sequence of carefully orchestrated functional group transformations to elaborate

the cycloadduct into the target lactone. Corey's work exemplified the power of cycloaddition

reactions in rapidly building molecular complexity with good stereocontrol.

Modern Asymmetric Syntheses
The advent of asymmetric synthesis has revolutionized the preparation of chiral molecules like

the Prelog-Djerassi lactone, offering highly efficient and enantioselective routes.

Evans' Chiral Auxiliary Approach
David A. Evans' seminal work in 1982 introduced the use of chiral oxazolidinone auxiliaries to

direct the stereochemical outcome of key bond-forming reactions.[1][2] This approach provided

a highly predictable and efficient route to the enantiomerically pure Prelog-Djerassi lactone.

The key steps involve a diastereoselective alkylation of a chiral enolate followed by a

diastereoselective aldol reaction, both of which proceed with exceptional levels of

stereocontrol. The chiral auxiliary is then cleaved and can be recovered, making this a powerful

and practical method.

Synthesis from a Chiral Pool Starting Material
The synthesis developed by Hacini and Santelli in 1990 provides an excellent example of a

chiral pool approach, starting from the readily available natural product, (-)-trans-pulegenic

acid.[3] This seven-step synthesis proceeds with an overall yield of 22%, which can be

improved to 27% by recycling an undesired diastereomer. This strategy leverages the inherent

chirality of the starting material to achieve an enantioselective synthesis.

Asymmetric Catalysis: The Risi and Burke Synthesis
A highly efficient and atom-economical modern synthesis was reported by Risi and Burke in

2012.[3][4][5][6][7] This elegant route utilizes two key catalytic asymmetric reactions: a

rhodium-catalyzed asymmetric hydroformylation/crotylation tandem sequence to set three of

the four stereocenters in a single operation, and a subsequent asymmetric hydrogenation to

establish the final stereocenter. The entire synthesis is accomplished in just three isolation

steps with an impressive overall yield of 57%. This approach highlights the power of modern

catalytic methods to dramatically shorten synthetic sequences and improve overall efficiency.
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Visualizing the Synthetic Pathways
The following diagrams, generated using the DOT language, illustrate the logical flow of the key

synthetic strategies discussed.
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Figure 1: Evans' Asymmetric Synthesis Workflow.

Starting Material Key Transformations Product

Vinyl Ortho Ester Asymmetric Hydroformylation/
Crotylation Tandem

Rh(I) catalyst,
chiral ligand Asymmetric

Hydrogenation

Rh(I) catalyst,
chiral ligand Deprotection &

Lactonization
(+)-Prelog-Djerassi

Lactone

Click to download full resolution via product page

Figure 2: Risi and Burke's Catalytic Asymmetric Synthesis.

Experimental Protocols for Key Transformations
This section provides detailed methodologies for the pivotal steps in two of the highlighted

syntheses.

Evans' Asymmetric Aldol Reaction
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Reaction: Diastereoselective aldol reaction of the chiral N-acyloxazolidinone with an aldehyde.

Procedure: To a solution of the N-acyloxazolidinone (1.0 equiv) in dry CH₂Cl₂ (0.1 M) at -78 °C

under an argon atmosphere is added di-n-butylboron triflate (1.1 equiv). After stirring for 30

minutes, triethylamine (1.2 equiv) is added, and the mixture is stirred for another 30 minutes.

The aldehyde (1.2 equiv) is then added dropwise, and the reaction is stirred at -78 °C for 2

hours, followed by warming to 0 °C over 1 hour. The reaction is quenched by the addition of a

pH 7 phosphate buffer. The aqueous layer is extracted with CH₂Cl₂, and the combined organic

layers are washed with brine, dried over MgSO₄, filtered, and concentrated under reduced

pressure. The diastereomeric ratio is determined by ¹H NMR analysis of the crude product,

which is then purified by flash column chromatography.

Risi and Burke's Asymmetric
Hydroformylation/Crotylation Tandem Sequence
Reaction: One-pot rhodium-catalyzed asymmetric hydroformylation of a vinyl ortho ester and

subsequent diastereoselective crotylation.

Procedure: In a nitrogen-filled glovebox, a pressure vessel is charged with [Rh(cod)₂]BF₄ (1.0

mol %), the chiral ligand (e.g., (R,S)-JosiPhos) (1.2 mol %), and the vinyl ortho ester (1.0 equiv)

in dry toluene (0.5 M). The vessel is sealed, removed from the glovebox, and pressurized with

syngas (1:1 CO/H₂, 10 atm). The reaction is stirred at 60 °C for 24 hours. After cooling to room

temperature and venting the syngas, the reaction mixture is cooled to -78 °C. A solution of (-)-

Ipc₂B(allyl) (1.5 equiv) in toluene is added dropwise. The reaction is stirred at -78 °C for 3

hours and then quenched by the addition of methanol. The mixture is warmed to room

temperature and concentrated. The residue is dissolved in THF and treated with aqueous H₂O₂

(30%) and NaHCO₃. The product is extracted with ethyl acetate, and the combined organic

layers are washed with brine, dried over Na₂SO₄, filtered, and concentrated. The crude product

is purified by silica gel chromatography.[5][7]

Conclusion
The synthesis of the Prelog-Djerassi lactone has been a central theme in the evolution of

organic synthesis. The journey from classical, resolution-based methods to modern, highly

efficient catalytic asymmetric strategies demonstrates the remarkable progress in our ability to

control chemical reactivity and stereochemistry. For researchers in drug development and
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natural product synthesis, the choice of a synthetic route will depend on factors such as scale,

cost, and the need for enantiopurity. While classical routes laid the essential groundwork, the

modern asymmetric methods, particularly the catalytic approaches, offer unparalleled efficiency

and elegance for the construction of this important chiral building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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